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Executive Summary

Benzoxiquine, the benzoate ester of 8-hydroxyquinoline, is a compound with recognized
antimicrobial properties. Its history is intrinsically linked to the discovery and development of its
parent compound, 8-hydroxyquinoline, a potent metal-chelating agent with a long history of use
as an antiseptic and disinfectant. This technical guide provides a comprehensive overview of
the discovery, historical development, and key scientific data related to Benzoxiquine, with a
focus on its synthesis, antimicrobial activity, and proposed mechanism of action. While a
complete historical record of Benzoxiquine's initial discovery is not readily available in publicly
accessible documents, its development can be contextualized within the broader exploration of
8-hydroxyquinoline derivatives for therapeutic applications.

Discovery and Historical Development

The journey of Benzoxiquine begins with its precursor, 8-hydroxyquinoline. First synthesized
in 1880, 8-hydroxyquinoline's potent antimicrobial and metal-chelating properties were
recognized in the early 20th century, leading to its use as a disinfectant and antiseptic. The
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derivatization of 8-hydroxyquinoline, including the formation of esters like Benzoxiquine, was a
logical progression to modify its physicochemical properties, such as solubility and
bioavailability, potentially enhancing its therapeutic index.

While the exact date and discoverer of Benzoxiquine's first synthesis are not clearly
documented in the available literature, records from the United States Tariff Commission
indicate that 8-quinolinol benzoate was in production by the early 1960s.[1][2] This suggests its
development likely occurred in the mid-20th century, a period of significant activity in the
discovery and development of new antimicrobial agents. The primary motivation for its
development was likely to leverage the known antimicrobial efficacy of 8-hydroxyquinoline in a
modified form.

Historical Timeline of 8-Hydroxyquinoline and its Derivatives:

Mid-20th Century:
Development of
8-Hydroxyquinoline derivatives,
including Benzoxiquine.

Early 1900s: Antimicrobial
properties of 8-Hydroxyquinoline
recognized.

1960s: Benzoxiquine
»| (8-Quinolinol benzoate)
in commercial production.

1880: 8-Hydroxyquinoline
first synthesized.
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A brief timeline of the development of 8-Hydroxyquinoline and its derivatives.

Physicochemical Properties

A summary of the key physicochemical properties of Benzoxiquine is presented in the table
below.
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Property Value Reference
IUPAC Name quinolin-8-yl benzoate [3]
Synonyms 8-Quinolinol ber-1202-3.t6, 8- 1]
(Benzoyloxy)quinoline

CAS Number 86-75-9 [3]
Molecular Formula C16H11NO2 [3]
Molecular Weight 249.26 g/mol [3]

Melting Point 119.0 °C [4]

Boiling Point 424.3 °C (estimated) [4]

Water Solubility

44.66 mg/L at 25 °C

(estimated)

[4]

logP (o/w)

3.300 (estimated)

[4]

Synthesis

The synthesis of Benzoxiquine is typically achieved through the esterification of 8-

hydroxyquinoline with benzoyl chloride. This is a standard esterification reaction where the

hydroxyl group of 8-hydroxyquinoline acts as a nucleophile, attacking the electrophilic carbonyl

carbon of benzoyl chloride.

General Synthetic Scheme:
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Reactants
Products
8-Hydroxyquinoline _| Pyridine (base)
Benzoxiquine HCI
Benzoyl Chloride
Prepare Benzoxiquine _ | Perform Serial Dilutions o Inoculate with »| Tncubate Plat o Read MIC
Stock Solution . in 96-well Plate | Standardized Microorganism 7| incubate Hate ™| (visual or OD600)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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